Cas no 18514-76-6 (5-Nitroquinoxaline)

• Product Name: 5-Nitroquinoxaline
• CAS No: 18514-76-6
• MF: C₈H₅N₃O₂
• MW: 175.144201040268
• MDL: MFCD01684951
• CID: 157545
• PubChem ID: 97512
• Update Time: 2025-04-19

5-Nitroquinoxaline Chemical and Physical Properties

Names and Identifiers

• 5-Nitroquinoxaline
• Quinoxaline, 5-nitro-
• 5-Nitro-chinoxalin
• 5-Nitro-quinoxaline
• Quinoxaline,5-nitro
• 5-nitro-quinoxalin
• NSC128768
• WZBOWHSZOCPDMB-UHFFFAOYSA-N
• 9679AA
• AB09747
• AK113888
• ST24044932
• UNII-YDZ6TV2TNM
• AS-56985
• AKOS006278188
• 5-23-07-00148 (Beilstein Handbook Reference)
• MFCD01684951
• BRN 0145468
• NSC-128768
• SCHEMBL5260391
• InChI=1/C8H5N3O2/c12-11(13)7-3-1-2-6-8(7)10-5-4-9-6/h1-5
• A880734
• CS-0097817
• NSC 128768
• 18514-76-6
• YDZ6TV2TNM
• DTXSID80171722
• DTXCID2094213

• MDL： MFCD01684951
• Inchi： 1S/C8H5N3O2/c12-11(13)7-3-1-2-6-8(7)10-5-4-9-6/h1-5H
• InChI Key： WZBOWHSZOCPDMB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2C1=NC=CN=2)=O
• BRN： 0145468

Computed Properties

• Exact Mass: 175.03800
• Monoisotopic Mass: 175.038176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 71.6

Experimental Properties

• Density: 1.437
• Melting Point: 90-92 ºC
• Boiling Point: 329 ºC
• Flash Point: 153 ºC
• Refractive Index: 1.694
• PSA: 71.60000
• LogP: 2.06120

5-Nitroquinoxaline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD105075)